Cas no 1356821-60-7 (1-(Cyclopropylmethyl)-2-methyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(Cyclopropylmethyl)-2-methyl-1H-pyrrole-3-carboxylic acid
• CAS No: 1356821-60-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD31811141
• CID: 5683758
• PubChem ID: 130478320
• Update Time: 2025-10-28

1-(Cyclopropylmethyl)-2-methyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-2-methyl-1H-pyrrole-3-carboxylic acid
• EN300-2593816
• Z1977914033
• 1356821-60-7
• 1-(Cyclopropylmethyl)-2-methylpyrrole-3-carboxylic acid

• MDL： MFCD31811141
• Inchi： 1S/C10H13NO2/c1-7-9(10(12)13)4-5-11(7)6-8-2-3-8/h4-5,8H,2-3,6H2,1H3,(H,12,13)
• InChI Key： ZVBFIJSHWORKEY-UHFFFAOYSA-N
• SMILES： C(C1CC1)N1C=CC(=C1C)C(=O)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 341.8±22.0 °C(Predicted)
• pka: 5.69±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-(Cyclopropylmethyl)-2-methyl-1H-pyrrole-3-carboxylic acid

1-(Cyclopropylmethyl)-2-methyl-1H-pyrrole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1356821-60-7, known as 1-(Cyclopropylmethyl)-2-methyl-1H-pyrrole-3-carboxylic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrrole ring, which is a five-membered aromatic ring with two double bonds, and its substituents, including a cyclopropylmethyl group and a methyl group. The presence of the carboxylic acid functional group further enhances its chemical versatility, making it a valuable molecule for various applications.

The synthesis of 1-(Cyclopropylmethyl)-2-methyl-1H-pyrrole-3-carboxylic acid involves a series of carefully designed organic reactions, including cyclization, alkylation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative routes to synthesize this molecule, leveraging green chemistry principles to minimize environmental impact.

In terms of pharmacological applications, this compound has shown promising results in preclinical studies as a potential drug candidate. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in drug discovery efforts. For instance, studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential role in treating metabolic disorders.

The structural features of 1-(Cyclopropylmethyl)-2-methyl-1H-pyrrole-3-carboxylic acid also make it an interesting candidate for material science applications. Its aromatic ring and substituents contribute to its electronic properties, which can be harnessed in the development of new materials for electronic devices or sensors.

Recent research has also focused on the stability and degradation pathways of this compound under various conditions. Understanding its chemical behavior under different environments is crucial for its safe handling and application in industrial processes.

In conclusion, CAS No. 1356821-60-7, or 1-(Cyclopropylmethyl)-2-methyl-1H-pyrrole-3-carboxylic acid, represents a significant advancement in organic chemistry with diverse potential applications across multiple disciplines. Continued research into its properties and applications will undoubtedly unlock new possibilities for its use in both academic and industrial settings.